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Compound of Interest

Compound Name: Confusarin

Cat. No.: B3026745 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling novel compounds. This guide provides essential,

immediate safety and logistical information for the personal protective equipment (PPE)

required when working with Confusarin, a phenanthrenoid compound. By offering procedural,

step-by-step guidance, this document aims to be your preferred source for laboratory safety

and chemical handling information, building deep trust by providing value beyond the product

itself.

Hazard Profile and Analogue Data
Confusarin is a phenanthrenoid found in orchids such as Eria confusa and Bulbophyllum

reptans. While specific toxicological data for Confusarin is not readily available, its structural

similarity to phenanthrene necessitates a cautious approach. Phenanthrene is classified as

harmful if swallowed and very toxic to aquatic life with long-lasting effects. It may also cause

skin irritation and photosensitization. Given these potential hazards, a comprehensive PPE and

handling strategy is crucial.

Physicochemical and Hazard Data Summary

Since specific quantitative toxicity data for Confusarin is limited, the following table

summarizes its known properties and the hazard profile of its structural analogue,

phenanthrene.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b3026745?utm_src=pdf-interest
https://www.benchchem.com/product/b3026745?utm_src=pdf-body
https://www.benchchem.com/product/b3026745?utm_src=pdf-body
https://www.benchchem.com/product/b3026745?utm_src=pdf-body
https://www.benchchem.com/product/b3026745?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Confusarin (C₁₇H₁₆O₅)
Phenanthrene (C₁₄H₁₀) -
Analogue Hazard Data

Molar Mass 300.31 g/mol 178.23 g/mol

CAS Number 108909-02-0 85-01-8

Appearance Solid (presumed) White crystalline solid

Acute Oral Toxicity Data not available Harmful if swallowed

Dermal Toxicity Data not available May cause skin irritation

Inhalation Toxicity Data not available
May cause respiratory tract

irritation

Aquatic Toxicity Data not available Very toxic to aquatic life

Carcinogenicity Data not available
Not classified as a human

carcinogen

Specific Hazards Data not available Photosensitizer

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is mandatory when handling Confusarin to minimize

exposure through all potential routes.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended). For prolonged

contact, consider double-

gloving or using thicker, heavy-

duty gloves. Inspect gloves

before each use.

To prevent skin contact with

the compound.

Eye and Face Protection

Safety glasses with side

shields are the minimum

requirement. Chemical splash

goggles are recommended. A

face shield should be worn

over safety glasses or goggles

if there is a significant risk of

splashing or aerosol

generation.

To protect the eyes from dust

particles and potential

splashes.

Skin and Body Protection

A flame-resistant laboratory

coat, fully buttoned. For larger

quantities or when there is a

risk of significant

contamination, chemical-

resistant coveralls are

recommended. Closed-toe

shoes are mandatory.

To protect the skin and

personal clothing from

contamination.

Respiratory Protection

Work should be conducted in a

certified chemical fume hood. If

a fume hood is not available or

if there is a risk of generating

aerosols outside of a hood, a

NIOSH-approved respirator

with an organic vapor cartridge

and a particulate pre-filter

(P100) is required.

To prevent inhalation of fine

dust particles or potential

vapors.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is critical for minimizing risk.

Preparation:

Ensure all necessary PPE is available and in good condition.

Verify that the chemical fume hood is functioning correctly.

Designate a specific area within the fume hood for handling Confusarin.

Have all necessary equipment (spatulas, weighing paper, containers) ready within the

designated area.

Prepare a waste container for contaminated consumables.

Handling:

Don all required PPE before entering the designated handling area.

Handle Confusarin exclusively within the certified chemical fume hood.

When weighing, use a draft shield or a dedicated weighing enclosure within the fume hood

to prevent dissemination of the powder.

Use appropriate tools (e.g., spatulas) to handle the solid. Avoid creating dust.

If making a solution, add the solid to the solvent slowly to avoid splashing.

Post-Handling:

Securely close the primary container of Confusarin.

Decontaminate all surfaces in the handling area with an appropriate solvent (e.g.,

ethanol), followed by a cleaning agent.

Dispose of all contaminated consumables (gloves, weighing paper, pipette tips) in the

designated hazardous waste container.
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Remove PPE in the correct order to avoid cross-contamination. Always remove gloves last

and wash hands thoroughly with soap and water immediately after.

Disposal Plan
Proper disposal of Confusarin and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Solid Waste:

Collect all solid Confusarin waste, including contaminated consumables, in a clearly

labeled, sealed, and puncture-resistant hazardous waste container.

The container should be labeled as "Hazardous Waste" with the full chemical name

("Confusarin") and the associated hazards (e.g., "Toxic," "Harmful if Swallowed").

Liquid Waste:

Collect all liquid waste containing Confusarin in a dedicated, sealed, and leak-proof

hazardous waste container.

The container should be labeled as "Hazardous Waste" with the full chemical name, the

solvent used, and the approximate concentration.

Do not mix with other incompatible waste streams.

Disposal Method:

All Confusarin waste must be disposed of through your institution's Environmental Health

and Safety (EHS) office.

Follow all local, state, and federal regulations for the disposal of toxic chemical waste.

Under no circumstances should Confusarin waste be disposed of down the drain or in

regular trash.

Experimental Workflow Diagram
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The following diagram illustrates the standard workflow for safely handling a solid chemical like

Confusarin in a laboratory setting.

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Confusarin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026745#personal-protective-equipment-for-
handling-confusarin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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